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Compound of Interest

Compound Name: (DHQ)2Pyr

Cat. No.: B1147373 Get Quote

Essential Safety and Handling Guide for
(DHQ)2Pyr
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling (DHQ)2Pyr (Hydroquinine 2,5-diphenyl-4,6-pyrimidinediyl diether). Adherence to

these guidelines is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Core Safety and Hazard Information
(DHQ)2Pyr is a bis-Cinchona alkaloid ligand utilized in enantioselective synthesis.[1] While a

valuable reagent, it presents hazards that require careful management. The primary risks

associated with (DHQ)2Pyr are skin irritation, serious eye irritation, and respiratory tract

irritation.[2]

Hazard Identification and Classification
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Parameter Value Source

Chemical Name
Hydroquinine 2,5-diphenyl-4,6-

pyrimidinediyl diether
[1]

CAS Number 149820-65-5

Molecular Formula C₅₆H₆₀N₆O₄

Molecular Weight 881.11 g/mol

Appearance Solid [3]

Melting Point 245-248 °C [3]

Signal Word Warning

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure when handling (DHQ)2Pyr. The

recommended PPE provides a barrier against the chemical's irritant properties.

Recommended PPE for Handling (DHQ)2Pyr
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Body Part Required PPE
Specifications and
Rationale

Respiratory N95 (or equivalent) dust mask

To prevent inhalation of the

solid powder, which can cause

respiratory irritation.

Eyes Safety goggles or a face shield

To protect against dust

particles and potential

splashes, preventing serious

eye irritation.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to protect the

skin from irritation.[4][5][6]

Ensure gloves are of a suitable

thickness and are changed

regularly, especially if

contamination is suspected.

Body Laboratory coat
To protect skin and clothing

from contamination.

Operational and Handling Procedures
Adherence to standard laboratory operating procedures is critical. All handling of (DHQ)2Pyr
should be performed in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an

eyewash station and safety shower are readily accessible.

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing and Transfer:
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Perform all weighing and transfer operations within a chemical fume hood or a ventilated

balance enclosure.

Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

Close the container tightly immediately after use.

Post-Handling:

Clean the work area thoroughly with a damp cloth to remove any residual dust.

Properly remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary to mitigate

harm.

First-Aid Measures
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Exposure Route Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open.[7][8][9] Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[7][8]

Skin Contact

Remove contaminated clothing.[7][8]

Immediately flush the affected area with plenty

of soap and water.[10] If skin irritation persists,

seek medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

medical attention if respiratory symptoms

develop or persist.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For a small spill, carefully sweep up the solid material, avoiding the generation of

dust. Use a dustpan and brush designated for chemical waste.

Absorb: Place the spilled material into a clearly labeled, sealed container for hazardous

waste disposal.

Decontaminate: Clean the spill area with a damp cloth. Dispose of all cleaning materials as

hazardous waste.

Report: Report the spill to the laboratory supervisor or safety officer.
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Disposal Plan
(DHQ)2Pyr and any materials contaminated with it must be disposed of as hazardous chemical

waste.

Waste Disposal Protocol
Segregation: Collect all (DHQ)2Pyr waste, including empty containers and contaminated

PPE, in a designated and clearly labeled hazardous waste container. Do not mix with other

waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "(DHQ)2Pyr," and the associated hazards (Irritant).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed environmental waste management company, in accordance with all local,

state, and federal regulations.[11]

Visual Workflow for Safe Handling of (DHQ)2Pyr
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Safe Handling and Disposal Workflow for (DHQ)2Pyr

Start: Prepare to Handle (DHQ)2Pyr

1. Don Appropriate PPE
- N95 Dust Mask
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

2. Handle in Ventilated Area
(e.g., Fume Hood)

Spill or Exposure?

3. Follow Emergency Procedures
- First Aid

- Spill Response

Yes

4. Post-Handling Cleanup
- Decontaminate Work Area

- Remove PPE

No

5. Waste Disposal
- Segregate Waste
- Label Container
- Store for Pickup

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (DHQ)2Pyr.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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